Cas no 349416-97-3 (2-(4-Chlorophenyl)-N-cyclohexylacetamide)

• Product Name: 2-(4-Chlorophenyl)-N-cyclohexylacetamide
• CAS No: 349416-97-3
• MF: C₁₄H₁₈ClNO
• MW: 251.751822948456
• CID: 3044095
• PubChem ID: 5169574
• Update Time: 2025-06-08

2-(4-Chlorophenyl)-N-cyclohexylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorophenyl)-N-cyclohexylacetamide
• AKOS001378795
• 349416-97-3
• SCHEMBL23130338
• AG-670/12807086
• CS-0299712
• Z31484461
• Oprea1_133995
• STK144849

• Inchi： 1S/C14H18ClNO/c15-12-8-6-11(7-9-12)10-14(17)16-13-4-2-1-3-5-13/h6-9,13H,1-5,10H2,(H,16,17)
• InChI Key： CVCRWJYFRCELTC-UHFFFAOYSA-N
• SMILES： C1(CC(NC2CCCCC2)=O)=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 251.1076919g/mol
• Monoisotopic Mass: 251.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-Chlorophenyl)-N-cyclohexylacetamide

Introduction to 2-(4-Chlorophenyl)-N-cyclohexylacetamide (CAS No. 349416-97-3) in Modern Chemical and Pharmaceutical Research

2-(4-Chlorophenyl)-N-cyclohexylacetamide, identified by its CAS number 349416-97-3, is a compound of significant interest in the realm of chemical and pharmaceutical research. This molecule, featuring a 4-chlorophenyl group and a cyclohexylacetamide moiety, has garnered attention due to its structural uniqueness and potential biological activities. The presence of the chlorine substituent on the aromatic ring enhances its reactivity, making it a valuable scaffold for medicinal chemists exploring novel therapeutic agents.

The structure-activity relationship (SAR) of amides derived from aromatic chlorides and cyclohexyl groups has been extensively studied in recent years. Researchers have demonstrated that such modifications can significantly influence the pharmacokinetic and pharmacodynamic properties of molecules. The N-cyclohexylacetamide part of the compound contributes to its lipophilicity, which is a critical factor in drug absorption, distribution, metabolism, and excretion (ADME). This balance between hydrophobicity and hydrophilicity is often optimized to achieve desired bioavailability and target specificity.

In the context of contemporary pharmaceutical development, 2-(4-chlorophenyl)-N-cyclohexylacetamide has been explored as a potential intermediate in the synthesis of bioactive molecules. Its versatility allows for further functionalization, enabling the creation of libraries of derivatives with tailored properties. Such libraries are instrumental in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for various therapeutic indications.

Recent advancements in computational chemistry have facilitated the virtual screening of large datasets containing compounds like 2-(4-chlorophenyl)-N-cyclohexylacetamide. Machine learning algorithms can predict binding affinities and interactions with biological targets, thereby accelerating the drug discovery process. The chlorophenyl moiety, known for its ability to interact with hydrogen bond networks and hydrophobic pockets, has been particularly studied for its potential in modulating enzyme activity and receptor binding.

The synthesis of 2-(4-chlorophenyl)-N-cyclohexylacetamide typically involves classical organic reactions such as nucleophilic substitution or condensation reactions. The choice of synthetic route depends on factors like yield, purity, and scalability. Modern methodologies emphasize green chemistry principles, aiming to minimize waste and hazardous byproducts. For instance, catalytic processes have been employed to enhance reaction efficiency while reducing energy consumption.

Beyond its synthetic utility, 2-(4-chlorophenyl)-N-cyclohexylacetamide has shown promise in preclinical studies as a modulator of inflammatory pathways. The 4-chlorophenyl group’s ability to engage with specific amino acid residues in protein targets suggests its potential in inhibiting key enzymes involved in inflammation. This aligns with current trends in drug development, where modulating inflammatory responses is crucial for treating conditions like arthritis, autoimmune disorders, and even certain types of cancer.

The pharmacological profile of this compound is further enhanced by its solubility characteristics. Amides generally exhibit good water solubility when combined with lipophilic groups like cyclohexyl. This property is advantageous for formulating oral or injectable drugs that require efficient dissolution in biological fluids. Additionally, the stability of 2-(4-chlorophenyl)-N-cyclohexylacetamide under various storage conditions has been evaluated to ensure its suitability for industrial-scale production.

In conclusion, 2-(4-chlorophenyl)-N-cyclohexylacetamide (CAS No. 349416-97-3) represents a compelling example of how structural modifications can yield molecules with diverse applications in pharmaceutical research. Its unique combination of a chlorophenyl substituent and an N-cyclohexylacetamide backbone makes it a versatile scaffold for designing novel therapeutics. As research continues to uncover new biological targets and synthetic methodologies, compounds like this are poised to play an increasingly important role in addressing unmet medical needs.